(2,4-Dichlorophenyl)(5-(dimethylamino)-4-(4-phenoxyphenyl)-2-thienyl)methanone

• IUPAC Name: (2,4-dichlorophenyl)-[5-(dimethylamino)-4-(4-phenoxyphenyl)thiophen-2-yl]methanone
• InChI: InChI=1S/C25H19Cl2NO2S/c1-28(2)25-21(15-23(31-25)24(29)20-13-10-17(26)14-22(20)27)16-8-11-19(12-9-16)30-18-6-4-3-5-7-18/h3-15H,1-2H3
• InChI Key: OMXXJYBITFREKN-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=C(C=C(S1)C(=O)C2=C(C=C(C=C2)Cl)Cl)C3=CC=C(C=C3)OC4=CC=CC=C4
• Molecular Formula: C25H19Cl2NO2S
• Molecular Weight: 468.4 g/mol
• CAS No.: 338976-25-3

Description

(2,4-Dichlorophenyl)(5-(dimethylamino)-4-(4-phenoxyphenyl)-2-thienyl)methanone is a useful research compound. Its molecular formula is C25H19Cl2NO2S and its molecular weight is 468.39. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Synthesis and Antioxidant Properties : Research has been conducted on the synthesis of similar diphenylmethane derivatives and their antioxidant properties. For instance, Balaydın et al. (2010) synthesized bromophenols with effective antioxidant power, which could be relevant for the compound (Balaydın et al., 2010).

• Reactivity Studies : Pouzet et al. (1998) conducted a study on a similar compound, focusing on its reactivity towards sulfur- and oxygen-containing nucleophiles. This research could provide insights into the chemical behavior and potential applications of (2,4-Dichlorophenyl)(5-(dimethylamino)-4-(4-phenoxyphenyl)-2-thienyl)methanone (Pouzet et al., 1998).

• Environmental Applications : Zhou et al. (2018) explored the use of tertiary amine-functionalized adsorption resins for the removal of benzophenone-4 from water, which might be relevant for environmental applications of the compound (Zhou et al., 2018).

• Photophysical Studies : In the field of photophysics, Kvach et al. (2009) reported the synthesis of carboxytetramethylrhodamines, a process that might be informative for understanding the photophysical properties of similar compounds (Kvach et al., 2009).

• Clathrate Formation and Molecular Interactions : Eto et al. (2011) studied the role of edge-to-face interaction between aromatic rings in clathrate formation, which could be relevant for understanding the interactions of this compound with other molecules (Eto et al., 2011).